Chromone
Chromone
Chromone, also known as 1, 4-benzopyrone or chromen-4-one, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Chromone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, chromone is primarily located in the cytoplasm. Chromone is also a parent compound for other transformation products, including but not limited to, pisonin a, pisonin b, and eugenin. Outside of the human body, chromone can be found in fats and oils and herbs and spices. This makes chromone a potential biomarker for the consumption of these food products.
Chromone is the simplest member of the class of chromones that is 4H-chromene with an oxo group at position 4. It is a member of chromones and an enone.
Chromone is the simplest member of the class of chromones that is 4H-chromene with an oxo group at position 4. It is a member of chromones and an enone.
Brand Name:
Vulcanchem
CAS No.:
491-38-3
VCID:
VC0188151
InChI:
InChI=1S/C9H6O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-6H
SMILES:
C1=CC=C2C(=C1)C(=O)C=CO2
Molecular Formula:
C9H6O2
Molecular Weight:
146.14 g/mol
Chromone
CAS No.: 491-38-3
Main Products
VCID: VC0188151
Molecular Formula: C9H6O2
Molecular Weight: 146.14 g/mol
| CAS No. | 491-38-3 |
|---|---|
| Product Name | Chromone |
| Molecular Formula | C9H6O2 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | chromen-4-one |
| Standard InChI | InChI=1S/C9H6O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-6H |
| Standard InChIKey | OTAFHZMPRISVEM-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C=CO2 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C=CO2 |
| Melting Point | 59.0 °C 59°C |
| Physical Description | Solid |
| Description | Chromone, also known as 1, 4-benzopyrone or chromen-4-one, belongs to the class of organic compounds known as chromones. Chromones are compounds containing a benzopyran-4-one moiety. Chromone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, chromone is primarily located in the cytoplasm. Chromone is also a parent compound for other transformation products, including but not limited to, pisonin a, pisonin b, and eugenin. Outside of the human body, chromone can be found in fats and oils and herbs and spices. This makes chromone a potential biomarker for the consumption of these food products. Chromone is the simplest member of the class of chromones that is 4H-chromene with an oxo group at position 4. It is a member of chromones and an enone. |
| Synonyms | 4-chromone |
| PubChem Compound | 10286 |
| Last Modified | Nov 11 2021 |
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